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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the functional expression

of Salutaridine Synthase (CYP719B1) from Papaver somniferum in Spodoptera frugiperda

(Sf9) insect cells using the baculovirus expression vector system (BEVS). Salutaridine
synthase is a key cytochrome P450-dependent monooxygenase in the biosynthesis of

morphine and other benzylisoquinoline alkaloids.[1][2] The protocols outlined below cover the

entire workflow from cell culture to enzyme activity assays, providing a framework for the

production and characterization of this important enzyme for applications in metabolic

engineering, synthetic biology, and drug discovery.

Data Presentation
The functional expression of recombinant Salutaridine Synthase (CYP719B1) in Sf9 cells

yields a catalytically active enzyme. Key quantitative parameters are summarized below.

Table 1: Summary of Salutaridine Synthase (CYP719B1) Characteristics
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Parameter Value Notes

Enzyme Identity Salutaridine Synthase
Cytochrome P450

monooxygenase

Gene Name CYP719B1
From Papaver somniferum

(Opium Poppy)

Substrate (R)-reticuline

Product Salutaridine
Intramolecular C-C phenol-

coupling product[1][2]

Expression System Baculovirus-infected Sf9 cells

Subcellular Location
Endoplasmic Reticulum

(Membrane-bound)

Optimal pH 8.5[1]

Optimal Temperature 30°C[1]

Table 2: Kinetic Parameters of Recombinant Salutaridine Synthase

Parameter Value Substrate Evidence

Michaelis-Menten

Constant (Km)
6.2 µM[1] (R)-reticuline [1]

Catalytic Rate

Constant (kcat)
1.64 min-1[1] (R)-reticuline [1]

Expression Yield Not explicitly reported -
Further optimization

may be required.

Specific Activity Not explicitly reported -
Can be determined

from purified protein.

Mandatory Visualization
Diagram 1: Morphine Biosynthetic Pathway
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The following diagram illustrates the central role of Salutaridine Synthase in the conversion of

(R)-reticuline to Salutaridine, a critical step in the biosynthesis of morphine.

(R)-Reticuline Salutaridine

 Salutaridine Synthase
(CYP719B1) Salutaridinol

 Salutaridine
Reductase Salutaridinol 7-O-acetate

 Salutaridinol
7-O-Acetyltransferase Thebaine Morphine Multiple Steps

Click to download full resolution via product page

Caption: Key steps in the morphine biosynthetic pathway.

Diagram 2: Experimental Workflow for Salutaridine Synthase Production

This workflow outlines the major stages involved in producing and characterizing recombinant

Salutaridine Synthase in Sf9 cells.
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Baculovirus Generation

Protein Expression

Purification & Analysis
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with Vector and Baculovirus DNA

3. Amplify Recombinant
Baculovirus (P1 to P3)
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of Sf9 Cells

5. Incubate for 48-72 hours

6. Harvest Cells by
Centrifugation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. uniprot.org [uniprot.org]

2. CYP719B1 is salutaridine synthase, the C-C phenol-coupling enzyme of morphine
biosynthesis in opium poppy - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Functional Expression of Salutaridine Synthase in Sf9
Cells: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681412#functional-expression-of-salutaridine-
synthase-in-sf9-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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